Cas no 16789-57-4 (Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI))

Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI) structure
16789-57-4 structure
Product Name:Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI)
CAS No:16789-57-4
MF:C11H14ClN5O4
MW:315.712960720062
CID:230983
PubChem ID:268854
Update Time:2025-04-19

Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI)
    • 2-Chlor-6-methyl-4-phenyl-3-vinylchinolin
    • 2-chloro-6-methyl-4-phenyl-3-vinyl-quinoline
    • CTK2E2433
    • Quinoline, 2-chloro-3-ethenyl-6-methyl-4-phenyl-
    • NSC109309
    • 2-chloro-n-methyl-9-pentopyranosyl-9h-purin-6-amine
    • DTXSID40937407
    • NSC-109309
    • 16789-57-4
    • Inchi: 1S/C11H14ClN5O4/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(18)2-21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)
    • InChI Key: KLNBXQNYWFUAAM-UHFFFAOYSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO1)O)O)O)NC

Computed Properties

  • Exact Mass: 315.07362
  • Monoisotopic Mass: 315.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.96
  • Boiling Point: 549.7°Cat760mmHg
  • Flash Point: 286.3°C
  • Refractive Index: 1.823
  • PSA: 125.55
  • LogP: -0.79410
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.